Cas no 2303565-73-1 (2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde)

• Product Name: 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde
• CAS No: 2303565-73-1
• MF: C₈H₂Br₂F₂O₂
• MW: 327.905087947845
• CID: 6010771
• PubChem ID: 137916668
• Update Time: 2025-05-19

2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde
• 1,4-Benzenedicarboxaldehyde, 2,3-dibromo-5,6-difluoro-
• AKOS040694944
• 2,3-Dibromo-5,6-difluoroterephthalaldehyde
• 2303565-73-1

• Inchi： 1S/C8H2Br2F2O2/c9-5-3(1-13)7(11)8(12)4(2-14)6(5)10/h1-2H
• InChI Key： SMFOXWXTUWWMPO-UHFFFAOYSA-N
• SMILES： C1(C=O)=C(F)C(F)=C(C=O)C(Br)=C1Br

Computed Properties

• Exact Mass: 327.83691g/mol
• Monoisotopic Mass: 325.83896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 2.135±0.06 g/cm3(Predicted)
• Boiling Point: 343.0±42.0 °C(Predicted)

Additional information on 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde

Recent Advances in the Application of 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde (CAS: 2303565-73-1) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde (CAS: 2303565-73-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This bifunctional aldehyde derivative, characterized by its unique halogenated and fluorinated aromatic core, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery and chemical biology. Recent studies have explored its utility as a building block for the construction of complex heterocyclic systems, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde as a precursor in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its aldehyde functionalities to construct imidazo[1,2-a]pyrazine cores through condensation reactions, yielding compounds with nanomolar inhibitory activity against BTK. This work highlights the compound's potential in addressing B-cell malignancies and autoimmune disorders.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the use of this compound to develop novel quorum sensing inhibitors. The electron-withdrawing effects of the bromo and fluoro substituents were found to significantly enhance the electrophilicity of the aldehyde groups, facilitating nucleophilic attack by bacterial signaling molecules. The resulting adducts demonstrated potent inhibition of Pseudomonas aeruginosa biofilm formation at sub-micromolar concentrations.

Structural studies using X-ray crystallography have revealed interesting conformational properties of 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde. The strong electron-withdrawing nature of the substituents creates a polarized π-system that influences both its reactivity and the three-dimensional orientation of reaction products. These findings, published in Crystal Growth & Design (2023), provide valuable insights for rational drug design using this scaffold.

Recent advances in synthetic methodology have expanded the utility of this compound. A Nature Communications paper (2024) described a palladium-catalyzed double carbonylative coupling reaction that transforms 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde into valuable diketone derivatives in a single step. This breakthrough significantly improves the efficiency of creating structurally diverse libraries for high-throughput screening.

From a safety and pharmacokinetic perspective, studies conducted by the European Medicines Agency (2023) have established preliminary ADME profiles for derivatives of this compound. The fluorinated aromatic core appears to confer favorable metabolic stability while the aldehyde functionalities can be strategically modified to optimize bioavailability. These characteristics make it particularly attractive for developing CNS-targeting therapeutics.

Looking forward, the unique electronic and steric properties of 2,3-Dibromo-5,6-difluorobenzene-1,4-dicarbaldehyde position it as a valuable tool in fragment-based drug discovery. Its ability to serve as a versatile linchpin for constructing diverse molecular architectures continues to inspire innovative approaches in medicinal chemistry and chemical biology research.